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Compound of Interest

Compound Name: Sudan red 7B-d5

Cat. No.: B15558912

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available spectroscopic data for

Sudan Red 7B-d5. It is intended to serve as a valuable resource for researchers and scientists

utilizing this compound, particularly as an internal standard in quantitative analyses. This

document compiles known spectroscopic properties and outlines detailed experimental

protocols for its characterization.

Chemical Structure and Properties
Sudan Red 7B-d5 is the deuterated form of Sudan Red 7B, an azo dye. The "-d5" designation

indicates the presence of five deuterium atoms, which are most likely located on the terminal

phenyl ring, a common labeling pattern for internal standards used in mass spectrometry. This

substitution results in a predictable mass shift, allowing it to be distinguished from its non-

deuterated counterpart.

Chemical Formula: C₂₄H₁₆D₅N₅

Molecular Weight: Approximately 384.5 g/mol (non-deuterated: ~379.46 g/mol )
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Appearance: A solid, dark-red powder.[1]

Solubility: Soluble in organic solvents such as dimethylformamide (DMF), dimethyl sulfoxide

(DMSO), and ethanol.[2][3]

Spectroscopic Data
The following tables summarize the key spectroscopic data for Sudan Red 7B. It is important to

note that while UV-Vis data is readily available for the non-deuterated form and is expected to

be nearly identical for the deuterated version, specific mass spectrometry and NMR data for

Sudan Red 7B-d5 are not widely published. The provided mass spectrometry data is inferred

based on its common use as an internal standard.

UV-Visible Spectroscopy
Parameter Value Solvent

λmax 525 nm[2][3][4][5] Not specified

λmax 528 nm[6] Not specified

Mass Spectrometry (Inferred for Sudan Red 7B-d5)
As Sudan Red 7B-d5 is primarily used as an internal standard in LC-MS/MS analysis, its mass

spectrum is characterized by a mass shift of +5 amu compared to the unlabeled compound.

Ionization Mode Precursor Ion (m/z) Major Fragment Ions (m/z)

ESI+ ~385.2

Fragments corresponding to

the loss of the deuterated

phenyl group and other

characteristic cleavages of the

azo bonds.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Detailed NMR spectra for Sudan Red 7B-d5 are not publicly available. The ¹H NMR spectrum

would be expected to show a significant reduction in the signals corresponding to the protons
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on the deuterated phenyl ring. The ¹³C NMR would show subtle shifts for the carbons attached

to deuterium.

Experimental Protocols
The following protocols are based on established methods for the analysis of Sudan dyes and

provide a framework for obtaining spectroscopic data for Sudan Red 7B-d5.

UV-Visible Spectroscopy
Objective: To determine the maximum absorption wavelength (λmax) of Sudan Red 7B-d5.

Materials:

Sudan Red 7B-d5

Spectrophotometric grade ethanol

Quartz cuvettes

UV-Vis spectrophotometer

Procedure:

Prepare a stock solution of Sudan Red 7B-d5 in ethanol (e.g., 1 mg/mL).

From the stock solution, prepare a dilute working solution (e.g., 10 µg/mL) in ethanol.

Use ethanol as a blank to zero the spectrophotometer.

Record the absorbance spectrum of the working solution over a wavelength range of 200-

800 nm.

Identify the wavelength of maximum absorbance (λmax).

Liquid Chromatography-Tandem Mass Spectrometry
(LC-MS/MS)
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Objective: To determine the mass-to-charge ratio (m/z) of the parent ion and its major

fragments. Sudan Red 7B-d5 is often used as an internal standard for the quantification of

other Sudan dyes.[7]

Materials:

Sudan Red 7B-d5 solution (e.g., 1 µg/mL in acetonitrile)[8]

LC-MS grade acetonitrile

LC-MS grade water

Formic acid

A C18 liquid chromatography column

A tandem mass spectrometer with an electrospray ionization (ESI) source

Procedure:

Chromatographic Conditions:

Mobile Phase A: Water with 0.1% formic acid

Mobile Phase B: Acetonitrile with 0.1% formic acid

Gradient: A suitable gradient to ensure separation from other analytes (e.g., starting with

95% A and ramping to 95% B).

Flow Rate: 0.3 mL/min

Column Temperature: 40 °C

Mass Spectrometry Conditions:

Ionization Mode: Positive Electrospray Ionization (ESI+)

Scan Mode: Full scan to determine the parent ion, followed by product ion scan to identify

major fragments.
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Capillary Voltage: 3.5 kV

Source Temperature: 150 °C

Desolvation Temperature: 350 °C

Inject the Sudan Red 7B-d5 solution into the LC-MS/MS system and acquire the data.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Objective: To obtain ¹H and ¹³C NMR spectra to confirm the structure and deuteration pattern.

Materials:

Sudan Red 7B-d5

Deuterated chloroform (CDCl₃) or deuterated dimethyl sulfoxide (DMSO-d6)

NMR tubes

NMR spectrometer

Procedure:

Dissolve a sufficient amount of Sudan Red 7B-d5 in the chosen deuterated solvent.

Transfer the solution to an NMR tube.

Acquire ¹H and ¹³C NMR spectra according to the instrument's standard operating

procedures.

Process the spectra to identify chemical shifts and coupling constants.

Visualizations
Experimental Workflow for LC-MS/MS Analysis
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Sample Preparation LC-MS/MS Analysis Data Acquisition & Processing

Start: Sudan Red 7B-d5 Standard Dissolve in Acetonitrile Prepare Working Solution (e.g., 1 µg/mL) Inject into LC System Chromatographic Separation (C18 Column) Electrospray Ionization (ESI+) Mass Spectrometry Detection (MS/MS) Acquire Mass Spectra Process Data to Identify m/z End: Spectroscopic Data

Click to download full resolution via product page

Caption: LC-MS/MS analysis workflow for Sudan Red 7B-d5.

Inferred Fragmentation Pathway in Mass Spectrometry

Sudan Red 7B-d5 (Parent Ion)
m/z ≈ 385.2

Loss of deuterated phenyl radical
(C6D5) Cleavage of azo bond 1 Cleavage of azo bond 2

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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